Cas no 13757-17-0 (3,4,6-trimethylbenzene-1,2-diol)

• Product Name: 3,4,6-trimethylbenzene-1,2-diol
• CAS No: 13757-17-0
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 1244997
• PubChem ID: 12551190
• Update Time: 2025-06-09

3,4,6-trimethylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3,4,6-trimethyl-
• 3,4,6-trimethylbenzene-1,2-diol
• 3-Methyl-4,6-dimethylcatechol
• 3,4,6-Trimethylpyrocatechol
• 3,4,6-Trimethyl-1,2-benzenediol
• 3,5,6-trimethylcatechol
• DTXSID20502253
• EN300-1599503
• 3,4,6-trimethylcatechol
• SCHEMBL5680954
• 13757-17-0

• Inchi： 1S/C9H12O2/c1-5-4-6(2)8(10)9(11)7(5)3/h4,10-11H,1-3H3
• InChI Key： NZEZVJPYSAXNTR-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=CC(C)=C1C)O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 3,4,6-trimethylbenzene-1,2-diol

3,4,6-Trimethylbenzene-1,2-Diol: A Comprehensive Overview

3,4,6-Trimethylbenzene-1,2-diol, also known by its CAS number CAS No. 13757-17-0, is a fascinating compound with a rich array of applications and properties that have been extensively studied in recent years. This compound belongs to the family of diols and features a benzene ring with three methyl groups and two hydroxyl groups in specific positions. Its unique structure endows it with distinctive chemical and physical properties that make it valuable in various fields.

The molecular formula of 3,4,6-trimethylbenzene-1,2-diol is C₉H₁₂O₂, and its molecular weight is approximately 156.19 g/mol. The compound exists as a solid at room temperature and has a melting point of around 85°C. Its solubility in water is moderate, which makes it suitable for use in both aqueous and organic solvents depending on the application.

Recent studies have highlighted the potential of 3,4,6-trimethylbenzene-1,2-diol in the field of pharmaceuticals due to its ability to act as a chelating agent. Researchers have found that this compound can effectively bind metal ions such as iron and copper, which are often involved in oxidative stress-related diseases like Alzheimer's and Parkinson's. This property has led to investigations into its potential use as a therapeutic agent for neurodegenerative conditions.

In addition to its pharmaceutical applications, 3,4,6-trimethylbenzene-1,2-diol has also been explored for its role in environmental chemistry. Studies have shown that this compound can act as a reducing agent in the remediation of contaminated soil by facilitating the reduction of heavy metal ions such as lead and cadmium. This eco-friendly application aligns with the growing emphasis on sustainable solutions for environmental problems.

The synthesis of 3,4,6-trimethylbenzene-1,2-diol typically involves multi-step organic reactions. One common method includes the dihydroxylation of an appropriately substituted benzene derivative followed by methylation using methylating agents like methyl iodide or dimethyl sulfate under specific reaction conditions. The exact synthesis pathway can vary depending on the starting materials and desired purity levels.

The chemical stability of CAS No. 13757-17-0 is another area that has garnered significant attention from researchers. Studies have demonstrated that this compound exhibits good thermal stability up to 200°C under inert conditions. However, prolonged exposure to light or oxygen can lead to degradation products formation due to oxidation or photochemical reactions.

In terms of spectroscopic analysis, 3,4,6-trimethylbenzene-1,2-diol's structure can be confirmed using techniques like HPLC (High Performance Liquid Chromatography), NMR (Nuclear Magnetic Resonance), and IR (Infrared Spectroscopy). These methods provide detailed insights into the molecular structure and functional groups present in the compound.

The demand for CAS No. 13757-17-0 has been steadily increasing due to its versatility across multiple industries such as pharmaceuticals,< strong>dyes strong>,< strong>fine chemicals strong>,and environmental remediation technologies.< strong>This growth is expected to continue as more applications are discovered through ongoing research efforts. strong>

In conclusion,< strong>CAS No 13757-17-0 strong>, or< strong> 3 strong>,< strong >4 strong >,< strong >6 strong > -trimethylbenzene -< strong >1 strong >,< strong >2 strong > -diol , stands out as a promising compound with diverse applications across various sectors . Its unique chemical properties , coupled with recent advancements in research , position it as an important molecule for future innovations . As industries continue to explore sustainable solutions , compounds like this one will play a pivotal role in addressing global challenges while driving technological progress .